Cas no 2006277-42-3 (Methyl1-(tert-Butyl)-5-(2,4-dichlorophenyl)pyrazole-3-carboxylate)

Methyl 1-(tert-Butyl)-5-(2,4-dichlorophenyl)pyrazole-3-carboxylate is a pyrazole-based ester compound with a tert-butyl substituent and a 2,4-dichlorophenyl group at the 1- and 5-positions, respectively. This structure confers stability and reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly in the development of agrochemicals and pharmaceuticals. The tert-butyl group enhances steric hindrance, potentially improving selectivity in reactions, while the dichlorophenyl moiety contributes to lipophilicity and binding interactions. Its ester functionality allows for further derivatization, facilitating its use in constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its reactive nature.
Methyl1-(tert-Butyl)-5-(2,4-dichlorophenyl)pyrazole-3-carboxylate structure
2006277-42-3 structure
Product Name:Methyl1-(tert-Butyl)-5-(2,4-dichlorophenyl)pyrazole-3-carboxylate
CAS No:2006277-42-3
MF:C15H16Cl2N2O2
MW:327.205741882324
CID:4634028
Update Time:2025-05-23

Methyl1-(tert-Butyl)-5-(2,4-dichlorophenyl)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-(tert-Butyl)-5-(2,4-dichlorophenyl)pyrazole-3-carboxylate
    • 1H-Pyrazole-3-carboxylic acid, 5-(2,4-dichlorophenyl)-1-(1,1-dimethylethyl)-, methyl ester
    • Methyl1-(tert-Butyl)-5-(2,4-dichlorophenyl)pyrazole-3-carboxylate
    • Inchi: 1S/C15H16Cl2N2O2/c1-15(2,3)19-13(8-12(18-19)14(20)21-4)10-6-5-9(16)7-11(10)17/h5-8H,1-4H3
    • InChI Key: XWVHTPWFJUPAFI-UHFFFAOYSA-N
    • SMILES: N1(C(C)(C)C)C(C2=CC=C(Cl)C=C2Cl)=CC(C(OC)=O)=N1

Methyl1-(tert-Butyl)-5-(2,4-dichlorophenyl)pyrazole-3-carboxylate Security Information

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Additional information on Methyl1-(tert-Butyl)-5-(2,4-dichlorophenyl)pyrazole-3-carboxylate

Comprehensive Overview of Methyl 1-(tert-Butyl)-5-(2,4-dichlorophenyl)pyrazole-3-carboxylate (CAS No. 2006277-42-3)

Methyl 1-(tert-Butyl)-5-(2,4-dichlorophenyl)pyrazole-3-carboxylate (CAS No. 2006277-42-3) is a specialized organic compound belonging to the pyrazole carboxylate family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in agrochemical and pharmaceutical research. With the increasing demand for heterocyclic compounds in modern chemistry, this molecule stands out for its tert-butyl and dichlorophenyl functional groups, which contribute to its stability and reactivity.

The compound's pyrazole core is a key feature, as pyrazole derivatives are widely studied for their biological activities, including antimicrobial and anti-inflammatory properties. Researchers are particularly interested in how the 2,4-dichlorophenyl moiety influences the compound's interaction with biological targets. In agrochemical applications, derivatives of Methyl 1-(tert-Butyl)-5-(2,4-dichlorophenyl)pyrazole-3-carboxylate have shown promise as intermediates for developing novel crop protection agents, aligning with the global push for sustainable agriculture.

From a synthetic chemistry perspective, the ester group in this compound offers versatility for further modifications, making it a valuable building block in organic synthesis. The tert-butyl group enhances steric hindrance, which can be leveraged to control reaction pathways. This has led to increased interest in the compound's role in catalysis and material science, where precision in molecular design is critical.

Environmental and safety considerations are also a growing focus among users searching for CAS No. 2006277-42-3. While the compound is not classified as hazardous under current regulations, proper handling and storage are emphasized to ensure workplace safety. Recent trends in green chemistry have spurred investigations into eco-friendly synthesis routes for such pyrazole derivatives, addressing concerns about waste reduction and energy efficiency.

In the pharmaceutical sector, the dichlorophenyl substitution pattern has drawn comparisons to clinically relevant molecules, prompting studies into its potential as a scaffold for drug discovery. Questions frequently searched in academic and industrial circles include: "How does Methyl 1-(tert-Butyl)-5-(2,4-dichlorophenyl)pyrazole-3-carboxylate compare to other pyrazole carboxylates in bioactivity?" and "What are the latest synthetic methods for this compound?" These inquiries reflect the compound's relevance in cutting-edge research.

Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize this compound, ensuring purity and consistency for research applications. The rise of AI-assisted molecular design has further amplified interest in its structural features, with computational models being used to predict its behavior in complex chemical systems.

As the scientific community continues to explore the boundaries of heterocyclic chemistry, Methyl 1-(tert-Butyl)-5-(2,4-dichlorophenyl)pyrazole-3-carboxylate remains a compound of significant interest. Its balanced combination of steric and electronic properties makes it a compelling subject for both theoretical and applied studies, ensuring its place in the future of chemical innovation.

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